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Compound of Interest

Compound Name: cis-1,2-Difluorocyclopropane

Cat. No.: B14635648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for cis-1,2-difluorocyclopropane is readily

available in public databases. The following information is compiled from general safety

principles for handling flammable liquids, fluorinated organic compounds, and compounds with

significant ring strain, such as cyclopropane derivatives.[1][2][3] It is imperative to treat this

compound as potentially hazardous and to conduct a thorough risk assessment before use.

Overview
Cis-1,2-difluorocyclopropane is a fluorinated derivative of cyclopropane. The presence of the

three-membered ring imparts significant ring strain, suggesting potential for high reactivity.[3]

The fluorine substituents can also influence its chemical and biological properties. These

characteristics require careful consideration for its safe handling and storage to ensure the

integrity of the compound and the safety of laboratory personnel.

Quantitative Data
Due to the limited availability of specific data for cis-1,2-difluorocyclopropane, the following

table includes a combination of known data for analogous compounds and estimated

properties. This information should be used as a guideline for initial risk assessment.
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Property
Value (cis-1,2-
Difluorocyclopropane)

Analogue/Source for
Estimation

Molecular Formula C₃H₄F₂ -

Molecular Weight 78.06 g/mol -

Physical State Likely a volatile liquid or gas

Cyclopropane is a gas at room

temperature.[4] Fluorination

can increase boiling point, so it

may be a low-boiling liquid.

Boiling Point Not available

Estimated to be low, likely

above the -32.9 °C of

cyclopropane.[4]

Flash Point Not available

Assumed to be low and the

substance treated as highly

flammable, similar to

cyclopropane.[4][5]

Explosive Limits Not available

For cyclopropane, the lower

explosive limit is 2.4% and the

upper is 10.4%.[5] Similar

precautions should be taken.

Toxicity Not available

Fluorinated organic

compounds can have varying

levels of toxicity.[1][6][7] It

should be handled with

appropriate personal protective

equipment to avoid inhalation,

ingestion, and skin contact.

Incompatible Materials Not available

Strong oxidizing agents are

incompatible with

cyclopropane.[5] Similar

incompatibilities should be

assumed. Avoid contact with

strong acids, bases, and

reactive metals.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Cyclopropane
https://en.wikipedia.org/wiki/Cyclopropane
https://en.wikipedia.org/wiki/Cyclopropane
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1069_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1069_3.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4527899/
https://textechindustries.com/blog/what-are-fluorocarbons-and-are-they-toxic/
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1069_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14635648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the necessary PPE for a

specific procedure.[8][9] The following are minimum recommendations:

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required.[10][11] A face shield should be worn over safety glasses when there is a risk of

splashing or a highly exothermic reaction.[10][11]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[10] A

flame-retardant lab coat is essential, and additional protective clothing like an apron may be

necessary for larger quantities.[11][12]

Respiratory Protection: All handling of cis-1,2-difluorocyclopropane should be performed

in a certified chemical fume hood to minimize inhalation of vapors.[2][12] For situations

where a fume hood is not feasible, a NIOSH-approved respirator with organic vapor

cartridges is required.[10]

Footwear: Closed-toe, chemical-resistant shoes must be worn.[2]

General Handling Procedure
The following protocol outlines general steps for handling cis-1,2-difluorocyclopropane in a

laboratory setting. This should be adapted based on the specific experimental requirements.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as outlined in section 3.1.

Assemble all necessary glassware and reagents.

Have appropriate spill control materials (e.g., absorbent pads, sand) and a fire

extinguisher (ABC or carbon dioxide type) readily available.[12][13]

Dispensing:
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If the compound is in a lecture bottle or gas cylinder, ensure all connections are secure

and leak-tested.

If it is a liquid, ground the container before opening to prevent static discharge.[2]

Slowly open the container to release any built-up pressure.

Use a clean, dry syringe or cannula to transfer the required amount.

Immediately reseal the container after dispensing.

Reaction:

Conduct the reaction within the chemical fume hood.

Maintain a controlled atmosphere (e.g., inert gas) and temperature as required by the

specific reaction.

Be mindful of the potential for exothermic reactions due to the release of ring strain.

Work-up and Cleaning:

Safely quench the reaction according to the established experimental procedure.

Clean all glassware with an appropriate solvent within the fume hood.

Collect all solvent rinses and waste materials in a properly labeled, sealed, and compatible

container for hazardous waste disposal.[2]

Storage and Waste Management
Storage Conditions

Temperature: Store in a cool, dry, well-ventilated area, away from sources of heat, sparks,

and open flames.[14] If refrigeration is required, use only a refrigerator or freezer specifically

designed for flammable materials.

Atmosphere: For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to

prevent degradation, especially if the compound is sensitive to air or moisture.[15]
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Container: Store in a tightly sealed, appropriate container (e.g., a lecture bottle for gases or a

septa-sealed vial for liquids).

Incompatibilities: Store separately from oxidizing agents, strong acids, strong bases, and

other reactive chemicals.[5]

Waste Disposal
All waste containing cis-1,2-difluorocyclopropane must be collected as hazardous waste.

[12]

Do not dispose of this chemical down the drain.[2]

Follow all local, state, and federal regulations for the disposal of flammable and potentially

toxic chemical waste.[2]

Emergency Procedures
Spills

Small Spills (manageable by trained personnel):

Alert personnel in the immediate area.

If flammable vapors are present, extinguish all ignition sources.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).[2]

Collect the absorbed material into a sealed container for hazardous waste disposal.[2]

Clean the spill area with an appropriate solvent.

Large Spills:

Evacuate the area immediately.[1]

Activate the nearest fire alarm if there is a fire or explosion risk.
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Contact the institution's emergency response team.[1]

Fire
Use an ABC dry powder or carbon dioxide fire extinguisher for small fires.[12]

Do not use a water jet.

If the fire is large or cannot be extinguished, evacuate the area and call for emergency

services.

First Aid
Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Caption: Workflow for the safe handling of cis-1,2-difluorocyclopropane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b14635648?utm_src=pdf-body-img
https://www.benchchem.com/product/b14635648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14635648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Received for Storage

Is the compound flammable?

Store in a flammable-rated cabinet or refrigerator

Yes

Segregate from incompatible materials

No (Assume Yes as precaution)

Is it reactive with air or moisture?

Store under an inert atmosphere (Argon/Nitrogen)

Yes

Is it temperature sensitive?

No

Store at controlled low temperature

Yes

Store at controlled room temperature

No

Final Storage Location

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b14635648?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14635648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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